Cas no 135312-82-2 (2-BROMOTETRADECANOIC ACID)

• Product Name: 2-BROMOTETRADECANOIC ACID
• CAS No: 135312-82-2
• MF: C₁₄H₂₇BrO₂
• MW: 307.266984224319
• CID: 91735
• PubChem ID: 66340
• Update Time: 2025-04-18

2-BROMOTETRADECANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-BROMOTETRADECANOIC ACID
• 2-BROMOMYRISTIC ACID
• ALPHA-BROMOMYRISTIC ACID
• A-BROMOMYRISTIC ACID
• SCHEMBL2496773
• .alpha.-Bromomyristic acid
• starbld0004012
• Tetradecanoic acid, 2-bromo-
• 135312-82-2
• 10520-81-7
• NCIOpen2_007763
• DTXSID60884484
• NSC 58380
• NSC58380
• Tetradecanoic acid,2-bromo-
• NS00054005
• EINECS 234-063-2
• MFCD00004214
• FT-0611581
• 2-Bromotetradecanoic acid, 98%
• FT-0611615
• 2-Bromotetradecanoicacid
• NSC-58380
• DTXCID601023920
• DB-040596

• Inchi： 1S/C14H27BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13(15)14(16)17/h13H,2-12H2,1H3,(H,16,17)
• InChI Key： GBBKJNDQLLKTCX-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CCCCCCCCCCCC
• BRN： 1781090

Computed Properties

• Exact Mass: 306.11900
• Monoisotopic Mass: 306.119443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White solid
• Melting Point: 41-43°C
• PSA: 37.30000
• LogP: 5.14550
• Solubility: Insoluble in water

2-BROMOTETRADECANOIC ACID Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39